3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride
Overview
Description
3-(Difluoromethyl)pyrrolidin-3-amine dihydrochloride (3-DFP-DHC) is a compound that is widely used in scientific research applications. It is a chiral, non-peptide amine that has been used in a variety of biochemical and physiological studies. This compound is also known as 3-DFP-DHC or 3-DFP-2-DHC, and is available commercially as a crystalline solid.
Scientific Research Applications
3-DFP-DHC has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, receptor binding, and protein-protein interactions. It has also been used in the study of enzyme kinetics, and as a tool for studying the structure and function of proteins. In addition, it has been used in the study of drug metabolism, and as a tool for studying the mechanisms of drug action.
Mechanism of Action
3-DFP-DHC works by binding to specific receptor sites in the body, which then triggers a cascade of biochemical reactions. It has been shown to bind to a variety of receptors, including G-protein coupled receptors, tyrosine kinase receptors, and nuclear hormone receptors. By binding to these receptors, it can modulate the activity of various enzymes, hormones, and other molecules that are involved in the regulation of physiological processes.
Biochemical and Physiological Effects
3-DFP-DHC has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, hormones, and other molecules that are involved in the regulation of physiological processes. It has also been shown to have anti-inflammatory, anti-oxidative, and anti-cancer effects, as well as modulating the immune system.
Advantages and Limitations for Lab Experiments
The use of 3-DFP-DHC in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is available commercially as a crystalline solid. In addition, it is a chiral compound, which makes it useful for the study of stereoselective reactions. However, there are some limitations to using this compound in laboratory experiments. It is not water soluble, and must be dissolved in an organic solvent before use. In addition, it is not stable in the presence of light or heat, and must be stored in a cool, dark place.
Future Directions
There are a variety of potential future directions for the use of 3-DFP-DHC. It could be used to study the structure and function of proteins, as well as their interactions with other molecules. It could also be used to study the mechanisms of drug action, and to develop new drugs. In addition, it could be used to study the effects of environmental toxins, and to develop new strategies for protecting against them. Finally, it could be used to study the effects of aging, and to develop new therapies to slow or reverse the effects of aging.
Synthesis Methods
3-DFP-DHC can be synthesized using a variety of methods. The most common method involves the reaction of 3-difluoromethylpyrrolidine with 2-chloroethanol in an aqueous medium. This reaction produces the desired compound in a high yield. It can also be synthesized from the reaction of 3-difluoromethylpyrrolidine with ethyl chloroformate in an aqueous medium.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(difluoromethyl)pyrrolidin-3-amine dihydrochloride involves the reaction of difluoromethylamine with pyrrolidine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Difluoromethylamine", "Pyrrolidine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Difluoromethylamine is reacted with pyrrolidine in the presence of a suitable solvent and a catalyst to form 3-(difluoromethyl)pyrrolidine.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of 3-(difluoromethyl)pyrrolidin-3-amine.", "Step 3: The dihydrochloride salt is then isolated and purified using standard techniques such as filtration and recrystallization." ] } | |
CAS RN |
2703779-67-1 |
Molecular Formula |
C5H12Cl2F2N2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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